Cas no 29134-29-0 (1-Pyrrolidineacetonitrile)

• Product Name: 1-Pyrrolidineacetonitrile
• CAS No: 29134-29-0
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• MDL: MFCD00014098
• CID: 88799
• PubChem ID: 95270
• Update Time: 2025-05-26

1-Pyrrolidineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)acetonitrile
• (1-Pyrrolidino)acetonitrile
• 1-Cyanomethylpyrrolidine
• 2-pyrrolidin-1-ylacetonitrile
• Pyrrolidin-1-ylacetonitrile
• 1-Pyrrolidineacetonitrile
• EINECS 249-463-2
• N-cyanomethylpyrrolidine
• N-Pyrrolidinoacetonitrile
• Pyrrolidine-1-acetonitrile
• Pyrrolidinoacetonitrile
• pyrrolidinyl-1-acetonitrile
• pyrrolidinylacetonitrile
• 6P9EEL10K2
• 2-pyrrolidinylethanenitrile
• PYRROLDINOACETONITRILE
• NSC26714
• 1-Pyrrolidinylacetonitrile
• N-(cyanomethyl) pyrrolidine
• AKOS000186804
• BB 0256008
• AI3-23764
• 29134-29-0
• NS00028640
• (1-Pyrrolidino)acetonitrile; 1-Cyanomethylpyrrolidine;1-Pyrrolidineacetonitrile
• NSC 26714
• NPRYXVXVLCYBNS-UHFFFAOYSA-N
• AMY16274
• NSC-26714
• FT-0604525
• Z168893456
• SCHEMBL64890
• BRN 0106157
• Q27265274
• MFCD00014098
• 5-20-01-00344 (Beilstein Handbook Reference)
• CS-0155281
• PS-5763
• UNII-6P9EEL10K2
• A876520
• EN300-43581
• DTXSID20183389
• SY017301
• pyrrolidine, 1-cyanomethyl-
• STK503241
• DTXCID80105880
• ALBB-004594
• DB-047529

• MDL： MFCD00014098
• Inchi： 1S/C6H10N2/c7-3-6-8-4-1-2-5-8/h1-2,4-6H2
• InChI Key： NPRYXVXVLCYBNS-UHFFFAOYSA-N
• SMILES： N1(CC#N)CCCC1
• BRN： 0106157

Computed Properties

• Exact Mass: 110.08400
• Monoisotopic Mass: 110.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 27

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 0.994±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 86 ºC (22 Torr)
• Flash Point: 66.2±11.9 ºC,
• Refractive Index: 1.4558 (589.3 nm 22.6 ºC)
• Solubility: Dissolution (66 g/l) (25 º C),
• PSA: 27.03000
• LogP: 0.54368
• Solubility: Not determined

1-Pyrrolidineacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： S26-S36/37/39
• RTECS：UX9678600
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-Pyrrolidineacetonitrile

Introduction to 1-Pyrrolidineacetonitrile (CAS No. 29134-29-0)

1-Pyrrolidineacetonitrile, with the chemical formula C₅H₇N, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. This compound, identified by its CAS number 29134-29-0, is widely utilized in organic synthesis due to its reactivity and functional group compatibility.

The significance of 1-Pyrrolidineacetonitrile in modern chemistry cannot be overstated. Its pyrrolidine ring, a six-membered saturated heterocycle containing one nitrogen atom, provides a stable framework for further functionalization. This makes it an ideal candidate for constructing more complex molecules, particularly in drug discovery and development. The nitrile group attached to the pyrrolidine ring further enhances its utility, enabling participation in various chemical reactions such as nucleophilic addition and cycloadditions.

In recent years, advancements in synthetic methodologies have expanded the applications of 1-Pyrrolidineacetonitrile. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in the synthesis of small-molecule inhibitors for enzymes involved in metabolic disorders and cancer pathways. The compound’s ability to undergo selective modifications has opened doors for the development of highly specific pharmacophores.

One of the most compelling aspects of 1-Pyrrolidineacetonitrile is its incorporation into drug candidates that exhibit promising biological activity. Recent publications highlight its use in creating derivatives with antimicrobial and anti-inflammatory properties. The pyrrolidine core is particularly well-suited for interactions with biological targets, making it a preferred scaffold in medicinal chemistry. Furthermore, the nitrile group can be transformed into other functional groups, such as amides or carboxylic acids, which are crucial for drug design.

The synthetic accessibility of 1-Pyrrolidineacetonitrile (CAS No. 29134-29-0) is another factor contributing to its widespread adoption. Several efficient synthetic routes have been reported, allowing for scalable production suitable for both academic and industrial applications. These methods often involve straightforward reactions such as condensation or cyclization, making it readily available for researchers worldwide.

Recent research has also explored the role of 1-Pyrrolidineacetonitrile in material science. Its ability to form coordination complexes with metal ions has led to investigations into its potential as a ligand in catalysis and sensing applications. The compound’s unique electronic properties make it a candidate for developing novel materials with enhanced functionality.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1-Pyrrolidineacetonitrile due to their potential therapeutic benefits. For example, modifications of the pyrrolidine ring have resulted in compounds with improved pharmacokinetic profiles, including enhanced solubility and bioavailability. Such advancements are critical for translating laboratory discoveries into viable drug candidates.

In conclusion, 1-Pyrrolidineacetonitrile (CAS No. 29134-29-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural versatility and synthetic accessibility make it an indispensable tool in modern chemistry. As research continues to uncover new possibilities, the importance of this compound is likely to grow further, driving innovation in pharmaceuticals, materials science, and beyond.